Cas no 2320469-52-9 (methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate)

• Product Name: methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate
• CAS No: 2320469-52-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD32173288
• CID: 5268518
• PubChem ID: 142586058
• Update Time: 2026-03-09

methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-oxa-bicyclo[2.2.2]octane-1-carboxylic acid methyl ester
• methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate

• MDL： MFCD32173288
• Inchi： 1S/C9H15NO3/c1-12-7(11)9-4-2-8(10,3-5-9)6-13-9/h2-6,10H2,1H3
• InChI Key： KSGZTCIQBIMPOY-UHFFFAOYSA-N
• SMILES： C(C12OCC(N)(CC1)CC2)(=O)OC

Additional information on methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate

Introduction to Methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate (CAS No. 2320469-52-9)

Methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate, identified by its CAS number 2320469-52-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This bicyclic structure, featuring a unique combination of an amine and an ester functional group, has garnered attention due to its potential applications in drug development and molecular recognition studies.

The compound belongs to the class of heterocyclic derivatives, which are widely recognized for their diverse biological activities. The presence of the oxabicyclo[2.2.2]octane core provides a rigid scaffold that can be exploited for designing molecules with specific three-dimensional shapes, a critical factor in achieving high binding affinity to biological targets. The 4-amino substituent further enhances its utility by introducing a site for further chemical modification, allowing for the synthesis of peptidomimetics and other pharmacophores.

In recent years, there has been a growing interest in the development of novel scaffolds that can mimic the structural features of natural products while offering improved pharmacokinetic properties. The bicyclic system of methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate aligns well with this trend, as it combines the advantages of cycloalkanes with the rigidity provided by the fused rings. This makes it an attractive candidate for exploring new therapeutic avenues.

One of the most compelling aspects of this compound is its potential role in the development of enzyme inhibitors. The unique stereochemistry of the oxabicyclo[2.2.2]octane ring can be leveraged to create molecules that interact selectively with specific enzyme active sites. For instance, studies have shown that similar scaffolds can be effective in inhibiting proteases and kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders.

The ester functionality at the 1-position of the molecule also provides a versatile handle for further derivatization. This allows chemists to explore a wide range of modifications, such as introducing additional polar or hydrophobic groups to optimize solubility and bioavailability. Such flexibility is crucial in drug discovery, where achieving the right balance between potency and pharmacokinetic properties is essential for successful therapeutic intervention.

Recent advancements in computational chemistry have further enhanced the utility of methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate. Molecular modeling studies have revealed that this compound can adopt multiple conformations, which may be exploited to improve binding interactions with biological targets. These insights have guided the design of more refined analogs with enhanced binding affinities and selectivity.

The synthesis of this compound has also been refined through recent methodological developments in organic chemistry. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex cyclic frameworks efficiently. By employing palladium or nickel catalysts, synthetic routes have been developed that provide access to methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate in high yields and with excellent regioselectivity.

In addition to its pharmaceutical applications, methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate has shown promise in materials science research. Its unique structural features make it a suitable candidate for developing novel polymers and supramolecular assemblies with tailored properties. For instance, its ability to form stable hydrogen bonds has been explored in designing self-assembling materials that could have applications in drug delivery systems.

The compound's potential extends beyond traditional drug discovery applications into areas such as chemical biology and synthetic lethality studies. By serving as a building block for more complex molecules, it enables researchers to probe fundamental biological processes and develop innovative therapeutic strategies.

In conclusion, methyl 4-amino-2-oxabicyclo[2.2.2]octane-1-carboxylate (CAS No. 2320469-52-9) represents a fascinating example of how structural complexity can be harnessed for therapeutic benefit. Its unique scaffold, combined with its versatile reactivity, makes it a valuable asset in modern medicinal chemistry and materials science research.